N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide

• Molecular Formula: C18H22N4S
• Molecular Weight: 326.5 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C18H22N4S/c1-14-6-7-16(15(2)13-14)20-18(23)22-11-9-21(10-12-22)17-5-3-4-8-19-17/h3-8,13H,9-12H2,1-2H3,(H,20,23)
• InChI Key: YGKCKCPMYRDCTH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=S)N2CCN(CC2)C3=CC=CC=N3)C

Description

N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide, also known as DMPP, is a chemical compound that has been widely studied in the field of medicinal chemistry due to its potential applications as a drug. DMPP is a piperazine derivative and belongs to the class of compounds known as thioamides.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide is not fully understood. However, it is believed to work by modulating the activity of neurotransmitters in the brain, particularly serotonin and dopamine. N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide has been shown to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. It has also been shown to act as an antagonist at the D2 receptor, which is involved in the regulation of dopamine signaling.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide has also been shown to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress responses. This may contribute to its ability to reduce anxiety and stress.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide has a number of advantages and limitations for use in lab experiments. One advantage is its relatively simple synthesis method, which allows for easy production of the compound. N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide also has a high degree of selectivity for its biological targets, which makes it a useful tool for studying the activity of specific receptors. However, N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide has relatively low potency compared to other compounds, which may limit its usefulness in certain experiments.

Future Directions

There are a number of potential future directions for research on N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide. One area of interest is the development of more potent analogs of N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide that may have improved therapeutic potential. Another area of interest is the investigation of N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide's activity at other biological targets, such as GABA receptors. Additionally, further research is needed to fully understand the mechanism of action of N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide and its potential applications as a therapeutic agent.

Synthesis Methods

N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide can be synthesized using a variety of methods. One common method involves the reaction of 2,4-dimethylphenylhydrazine with 2-bromo-4'-methylpyridine in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with carbon disulfide to yield N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide has been studied extensively in the field of medicinal chemistry due to its potential applications as a drug. It has been shown to have activity against a variety of biological targets, including serotonin receptors, dopamine receptors, and adrenergic receptors. N-(2,4-dimethylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide has also been investigated for its potential use as an antipsychotic, antidepressant, and anxiolytic agent.